Cas no 989-72-0 (Ursonic acid methyl ester)

• Product Name: Ursonic acid methyl ester
• CAS No: 989-72-0
• MF: C₃₁H₄₈O₃
• MW: 468.71
• CID: 874304
• Update Time: 2025-11-05

Ursonic acid methyl ester Chemical and Physical Properties

Names and Identifiers

• 3-OXO-URS-12-EN-28-OIC ACID METHYL ESTER
• Ursonic acid methyl ester

• Inchi： InChI=1S/C31H48O3/c1-19-11-16-31(26(33)34-8)18-17-29(6)21(25(31)20(19)2)9-10-23-28(5)14-13-24(32)27(3,4)22(28)12-15-30(23,29)7/h9,19-20,22-23,25H,10-18H2,1-8H3
• InChI Key： OGCQKMJALQHROV-UHFFFAOYSA-N
• SMILES： COC(=O)C12CCC(C)C(C)C1C1=CCC3C4(C)CCC(=O)C(C)(C)C4CCC3(C)C1(C)CC2 |t:13|

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Prenol lipids Triterpenoids
• Triterpenoids

Additional information on Ursonic acid methyl ester

Exploring the Potential of Ursonic Acid Methyl Ester (CAS No. 989-72-0) in Modern Research and Applications

Ursonic acid methyl ester (CAS No. 989-72-0) is a naturally occurring triterpenoid derivative that has garnered significant attention in recent years due to its potential therapeutic and industrial applications. This compound, also known as methyl ursonate, is structurally related to ursolic acid, a well-studied bioactive molecule found in various plants. The growing interest in natural product derivatives and plant-based therapeutics has positioned ursonic acid methyl ester as a promising candidate for further exploration.

The chemical structure of ursonic acid methyl ester features a pentacyclic triterpenoid backbone with a methyl ester group at the C-17 position. This modification enhances its lipophilicity and potentially improves its bioavailability compared to its parent compound. Researchers have been particularly interested in how this structural feature might influence the compound's biological activity and metabolic stability in various applications.

Recent studies have investigated the potential anti-inflammatory properties of ursonic acid methyl ester, with particular focus on its mechanism of action in cellular pathways. The compound has shown promise in modulating key inflammatory markers, making it a subject of interest for researchers studying chronic inflammatory conditions. This aligns with current health trends focusing on natural anti-inflammatory agents as alternatives to conventional pharmaceuticals.

In the field of cosmeceuticals, ursonic acid methyl ester has attracted attention for its potential skin-beneficial properties. Preliminary research suggests it may influence collagen production and protect against oxidative stress, addressing common consumer concerns about skin aging and environmental damage. These properties make it relevant to current market demands for natural skincare ingredients with scientifically validated benefits.

The compound's potential role in metabolic health has also been explored, with studies examining its effects on lipid metabolism and glucose regulation. This research direction taps into the growing public interest in natural approaches to metabolic syndrome and weight management solutions. While more clinical evidence is needed, these preliminary findings position ursonic acid methyl ester as a compound worth watching in the nutraceutical space.

From a technical perspective, the synthesis and purification of ursonic acid methyl ester present interesting challenges for process chemistry optimization. Researchers are exploring various extraction and synthetic methods to improve yield and purity, addressing common questions about scalable production of natural product derivatives. These developments could have significant implications for making the compound more accessible for research and potential applications.

The analytical characterization of ursonic acid methyl ester employs advanced techniques such as HPLC, mass spectrometry, and NMR spectroscopy. These methods are crucial for quality control and structural verification, especially given the compound's potential use in pharmaceutical development and dietary supplements. Current research trends emphasize the importance of robust analytical methods for natural product standardization.

In the context of green chemistry initiatives, there's growing interest in developing environmentally friendly processes for producing compounds like ursonic acid methyl ester. This aligns with broader industry movements toward sustainable sourcing and eco-friendly production methods for bioactive compounds. Researchers are investigating plant sources and biotechnological approaches to meet these sustainability goals.

The safety profile of ursonic acid methyl ester is an important consideration for its potential applications. Current toxicological studies focus on establishing its safety thresholds and metabolic fate in biological systems. These investigations are particularly relevant given consumer concerns about the safety of natural product-based formulations and regulatory requirements for ingredient safety assessment.

Looking forward, the research landscape for ursonic acid methyl ester appears promising, with multiple potential avenues for exploration. Its structural features and biological activities make it a compelling subject for drug discovery efforts, particularly in areas like metabolic disorders and age-related conditions. The compound's versatility also suggests potential cross-disciplinary applications that could emerge as research progresses.

For researchers and industry professionals interested in ursonic acid methyl ester, staying updated on the latest findings and technological developments will be crucial. The compound represents an interesting case study in how natural product chemistry continues to contribute to diverse fields, from medicine to personal care, while addressing contemporary concerns about sustainability and evidence-based formulation.